Cas no 556835-05-3 (tert-butyl (2S)-2-cyanoazetidine-1-carboxylate)

• Product Name: tert-butyl (2S)-2-cyanoazetidine-1-carboxylate
• CAS No: 556835-05-3
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD08703218
• CID: 1595083
• PubChem ID: 29920242
• Update Time: 2025-04-21

tert-butyl (2S)-2-cyanoazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S)-2-cyanoazetidine-1-carboxylate
• 1-azetidi<wbr>
• tert-Butyl 1-oxo-carboxyl-2-(S)-(-)azetidinednitrile
• LogP
• 2-Methyl-2-propanyl (2S)-2-cyano-1-azetidinecarboxylate
• (2S)-1-Boc-2-cyanoazetidine
• AKOS006287816
• MFCD08703218
• CS-0079130
• (S)-tert-Butyl2-cyanoazetidine-1-carboxylate
• P10638
• N-tert-Butoxycabonyl-2-(s)-(-)-azetidinenitrile
• PS-16932
• (S)-tert-Butyl 2-cyanoazetidine-1-carboxylate
• SCHEMBL16067363
• 1-Azetidinecarboxylic acid, 2-cyano-, 1,1-dimethylethyl ester, (2S)-
• 556835-05-3

• MDL： MFCD08703218
• Inchi： 1S/C9H14N2O2/c1-9(2,3)13-8(12)11-5-4-7(11)6-10/h7H,4-5H2,1-3H3/t7-/m0/s1
• InChI Key： WUFVFANOTQZHBP-ZETCQYMHSA-N
• SMILES： O(C(N1CC[C@H]1C#N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 182.10562
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• PSA: 53.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids